Cas no 55000-55-0 (7-butyl-1-hexylnaphthalene)

• Product Name: 7-butyl-1-hexylnaphthalene
• CAS No: 55000-55-0
• MF: C₂₀H₂₈
• MW: 268.436326026917
• CID: 1592525
• PubChem ID: 521561
• Update Time: 2025-04-21

7-butyl-1-hexylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 7-butyl-1-hexylnaphthalene
• naphthalene, 7-butyl-1-hexyl-
• 55000-55-0
• DTXSID30334683
• DB-318302
• 7-Butyl-1-hexylnaphthalene #
• LPEFBGSLSJQKAH-UHFFFAOYSA-N

• Inchi： 1S/C20H28/c1-3-5-7-8-11-18-12-9-13-19-15-14-17(10-6-4-2)16-20(18)19/h9,12-16H,3-8,10-11H2,1-2H3
• InChI Key： LPEFBGSLSJQKAH-UHFFFAOYSA-N
• SMILES： C(CCCC)CC1C=CC=C2C=CC(=CC=12)CCCC

Computed Properties

• Exact Mass: 268.21924
• Monoisotopic Mass: 268.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9450 (rough estimate)
• Boiling Point: 346.6°C (rough estimate)
• Flash Point: 205.6°C
• Refractive Index: 1.5500 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes